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Compound of Interest

Benzenethionosulfonic acid
Compound Name: _
sodium salt

Cat. No.: B160334

The following provides critical safety and logistical guidance for the proper disposal of
Benzenethionosulfonic acid sodium salt (CAS Number: 1887-29-2). This information is
intended for researchers, scientists, and drug development professionals. It is imperative to
supplement this guidance with a thorough review of your institution's specific safety protocols
and in consultation with your Environmental Health and Safety (EHS) department.

Chemical and Safety Data

Limited quantitative data is publicly available for Benzenethionosulfonic acid sodium salt.
The following table summarizes key information derived from supplier and database resources.

Property Value Source
CAS Number 1887-29-2 [1]
Molecular Formula CeHsS(=S)(=O)ONa

Molecular Weight 196.22 g/mol

Melting Point 275 °C (decomposes)

Storage Class 11 (Combustible Solids)

WGK 3 (Highly hazardous to

Water Hazard Class (WGK)
water)
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Experimental Protocols: Disposal Methodology

The proper disposal of Benzenethionosulfonic acid sodium salt is dictated by its

classification as a combustible solid and, most critically, as a substance highly hazardous to

water. Under no circumstances should this chemical be disposed of down the drain or in

regular waste streams.

Step-by-Step Disposal Plan:

Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you
are wearing appropriate PPE, including a lab coat, safety glasses, and chemical-resistant
gloves.

Containerization:

o Ensure the original container is securely sealed. If the original container is compromised,
transfer the waste to a new, clean, and properly labeled container.

o The container must be clearly labeled with the full chemical name:
"Benzenethionosulfonic acid sodium salt" and the CAS number "1887-29-2".

o Attach a hazardous waste tag, filled out according to your institution's EHS guidelines.
Waste Collection:

o Collect waste Benzenethionosulfonic acid sodium salt in a designated hazardous
waste container.

o Do not mix this waste with other chemical waste streams unless explicitly approved by
your EHS department. Incompatible materials, such as strong oxidizing agents, should be
kept separate.[2][3]

Storage Pending Disposal:

o Store the sealed and labeled hazardous waste container in a designated, secure satellite
accumulation area.

o The storage area should be cool, dry, and well-ventilated.
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» Arranging for Pickup:
o Contact your institution's EHS department to schedule a pickup for the hazardous waste.
o Provide them with all necessary information regarding the chemical and its quantity.
e Spill Management:
o In the event of a spill, avoid generating dust.[4][5]
o Carefully sweep up the solid material and place it into the hazardous waste container.[5]

o Clean the affected area as per your lab's standard operating procedures for chemical spills
and report the incident to your supervisor and EHS department.

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of Benzenethionosulfonic acid sodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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